Cas no 628-92-2 (cycloheptene)

Cycloheptene is a chemical substance, cycloheptene; Suberene, the molecular formula is c7h12, and the molecular weight is 96.17. derivatives are commonly used in organic synthesis< Br>

cycloheptene structure

Product Name:cycloheptene

CAS No:628-92-2

Molecular Formula:C₇H₁₂

Molecular Weight:96.17018

MDL:MFCD00004156

CID:82832

PubChem ID:87565775

cycloheptene Properties

Names and Identifiers

- cycloheptene
- (Z)-cycloheptene
- 1-cycloheptene
- 9-Cycloheptadecen-1-ol
- cis-cycloheptene
- cyclohepetene
- cyclohept-1-ene
- E-cycloheptadec-9-enol
- trans-Cycloheptadecen-(9)-ol-(1)
- trans-cycloheptene
- trans-Zibetol
- (1Z)-Cycloheptene
- NSC 5162
- EN300-41579
- Cycloheptene, 97%
- Cycloheptene [UN2242] [Flammable liquid]
- DTXSID4074560
- 45509-99-7
- FT-0624173
- D89286
- 628-92-2
- NS00035210
- Q867317
- UN 2242
- 1-Cycloheptene #
- InChI=1/C7H12/c1-2-4-6-7-5-3-1/h1-2H,3-7H
- AKOS009156390
- (E)-1-Cycloheptene
- UNII-KRY3SY05AH
- C0688
- NSC5162
- NSC-5162
- A834070
- EINECS 211-060-4
- 26426-65-3
- KRY3SY05AH
- Cycloheptene(Z)
- MFCD00004156
- trans-Cyclohepten
- BP-21367
- UN2242
- DTXCID0043555
- cisCycloheptene
- DB-054316
- CHEBI:229325
- +Expand
- MDL： MFCD00004156
- InChIKey： ZXIJMRYMVAMXQP-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H12/c1-2-4-6-7-5-3-1/h1-2H,3-7H2
- SMILES： C1=CCCCCC1

Computed Properties

Exact Mass: 96.09390
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 96.093900383g/mol
Heavy Atom Count: 7
Complexity: 54.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 2.50670
PSA: 0.00000
Refractive Index: n20/D 1.458(lit.)
Water Partition Coefficient: Insoluble in water.
Boiling Point: 115°C
Melting Point: -56 ºC
Flash Point: Fahrenheit: 19.4 ° f
Celsius: -7 ° c
Solubility: Almost insoluble (0.055 g/l) (25 º C),
Color/Form: Colorless oily liquid.
Solubility: Insoluble in water, soluble in ethanol and diethyl ether.
Density: 0.824 g/mL at 25 °C(lit.)

cycloheptene Synthesis

cycloheptene Related Literature

1. Direct photolysis of cycloalkenes

Yoshihisa Unoue,Setsuo Takamuku,Hiroshi Sakurai J. Chem. Soc. Perkin Trans. 2 1977 1635
2. Singlet photosensitization of simple alkenes. Part 4. cis-trans Photoisomerization of cycloheptene sensitized by aromatic esters. Some aspects of the chemistry of trans-cycloheptene

Yoshihisa Inoue,Toshihiko Ueoka,Takayuki Kuroda,Tadao Hakushi J. Chem. Soc. Perkin Trans. 2 1983 983
3. Conformational analysis of some 5-substituted 5H-dibenzo[a,d?]cycloheptenes

Anders Hjelmencrantz,Annika Friberg,Ulf Berg J. Chem. Soc. Perkin Trans. 2 2000 1293
4. An elusive thermal [2 + 2] cycloaddition driven by visible light photocatalysis: tapping into strain to access C2-symmetric tricyclic rings

Kamaljeet Singh,Winston Trinh,Jimmie D. Weaver Org. Biomol. Chem. 2019 17 1854
5. Photochemical syntheses, transformations, and bioorthogonal chemistry of trans-cycloheptene and sila trans-cycloheptene Ag(i) complexes

Yinzhi Fang,Han Zhang,Zhen Huang,Samuel L. Scinto,Jeffrey C. Yang,Christopher?W. am Ende,Olga Dmitrenko,Douglas S. Johnson,Joseph M. Fox Chem. Sci. 2018 9 1953
6. Excited states of cyclic-conjugated anions: a theoretical study of the photodecarboxylation of cycloheptatriene and cyclopentadiene carboxylate anions

Hans-Martin Steuhl,Martin Klessinger J. Chem. Soc. Perkin Trans. 2 1998 2035
7. Kinetic investigations of Cl atom initiated photo-oxidation reactions of cyclic unsaturated hydrocarbons in the gas phase: an experimental and theoretical study

S. Vijayakumar,C. B. Ramya,Avinash Kumar,B. Rajakumar New J. Chem. 2017 41 7491
8. Does the rate of competing isomerisation during alkene metathesis depend on pre-catalyst initiation rate?

David J. Nelson,Jonathan M. Percy Dalton Trans. 2014 43 4674
9. Enantiodifferentiating photocyclodimerization of cyclohexene sensitized by chiral benzenecarboxylates

Sadayuki Asaoka,Hisashi Horiguchi,Takehiko Wada,Yoshihisa Inoue J. Chem. Soc. Perkin Trans. 2 2000 737
10. One-pot synthesis of sulfonyl dibenzosuberdiones via In(OTf)3-promoted double Friedel–Crafts reactions of oxygenated arylacetic acids with β-arylvinyl sulfones

Meng-Yang Chang,Chun-Yi Lin Org. Biomol. Chem. 2023 21 2405

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons